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Compound of Interest

Compound Name: BC-1471

Cat. No.: B605970 Get Quote

Essential guidelines for the safe and compliant disposal of the STAMBP deubiquitinase

inhibitor, BC-1471, ensuring the protection of personnel and the environment.

For researchers, scientists, and drug development professionals, the integrity of scientific

discovery extends to the responsible management of laboratory chemicals. This guide provides

a comprehensive, step-by-step protocol for the proper disposal of BC-1471, a potent STAMBP

deubiquitinase inhibitor with anti-inflammatory properties. Adherence to these procedures is

critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Understanding BC-1471: Key Chemical and Safety
Data
While a specific Safety Data Sheet (SDS) for BC-1471 is not publicly available, its known

chemical and biological properties necessitate its classification as a hazardous chemical waste.

All personnel handling BC-1471 should be thoroughly familiar with its characteristics to

implement appropriate safety and disposal measures.
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Property Value Source

CAS Number 896683-84-4 [1][2]

Molecular Formula C27H32N4O4S

Molecular Weight 508.63 g/mol

Solubility Soluble in DMSO (50 mg/mL)

Storage

Short-term: -20°C (up to 1

month); Long-term: -80°C (up

to 6 months)

[1]

Biological Activity
STAMBP deubiquitinase

inhibitor, anti-inflammatory
[1][2]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the mandatory steps for the safe disposal of BC-1471. This

procedure is based on established guidelines for hazardous chemical waste management in a

laboratory setting.[3][4][5][6][7]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling BC-1471 and its waste.

2. Waste Segregation:

Solid Waste: Collect all solid BC-1471 waste, including contaminated personal protective

equipment (e.g., gloves, weighing paper), in a designated, leak-proof, and clearly labeled

hazardous waste container.

Liquid Waste: Dispose of solutions containing BC-1471, including unused stock solutions

and experimental residues, in a separate, compatible, and sealed hazardous waste

container. Do not mix with other waste streams unless compatibility has been verified. Given
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its solubility in DMSO, a common laboratory solvent, ensure the waste container is

compatible with organic solvents.

Sharps Waste: Any chemically contaminated sharps, such as needles or pipette tips used

with BC-1471, must be disposed of in a designated, puncture-resistant sharps container

labeled for chemical contamination.[3]

3. Waste Container Management:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "BC-1471," and the primary hazard(s) (e.g., "Toxic," "Biologically Active").

The accumulation start date must also be clearly marked on the label.[4]

Storage: Store waste containers in a designated satellite accumulation area (SAA) that is at

or near the point of generation.[5][7] The SAA should be a secondary containment system to

prevent spills from reaching drains.[4][6] Ensure containers are kept closed except when

adding waste.[4][5]

Compatibility: Use containers made of materials compatible with the waste being collected.

For BC-1471 dissolved in DMSO, a high-density polyethylene (HDPE) or other chemically

resistant plastic container is appropriate. Avoid using metal containers for acidic solutions.[5]

4. Disposal Request and Pickup:

Once a waste container is full or has reached the maximum accumulation time allowed by

your institution (typically six to twelve months), arrange for its disposal through your

institution's Environmental Health and Safety (EHS) office.[3][7] Do not transport hazardous

waste yourself.[4]

5. Decontamination of Empty Containers:

Empty containers that held pure BC-1471 are considered acute hazardous waste. These

containers must be triple-rinsed with a suitable solvent (such as the solvent the compound

was dissolved in) before they can be disposed of as regular trash.[4][6] The rinsate must be

collected and disposed of as hazardous liquid waste.[6] After rinsing, deface all labels on the

container before disposal.[4][6]
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Caption: Workflow for the proper segregation, collection, storage, and disposal of BC-1471
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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